Cas no 68076-40-4 (Carbamic acid, [4-[(2-cyanoethyl)amino]butyl]-, 1,1-dimethylethyl ester)
68076-40-4 structure
Product Name:Carbamic acid, [4-[(2-cyanoethyl)amino]butyl]-, 1,1-dimethylethyl ester
CAS No:68076-40-4
MF:C12H23N3O2
MW:241.329922914505
CID:1724322
PubChem ID:15270799
Update Time:2025-04-21
Carbamic acid, [4-[(2-cyanoethyl)amino]butyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [4-[(2-cyanoethyl)amino]butyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[4-(2-cyanoethylamino)butyl]carbamate
- SCHEMBL15255730
- DTXSID30570786
- TERT-BUTYL N-{4-[(2-CYANOETHYL)AMINO]BUTYL}CARBAMATE
- 68076-40-4
- tert-Butyl {4-[(2-cyanoethyl)amino]butyl}carbamate
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- Inchi: 1S/C12H23N3O2/c1-12(2,3)17-11(16)15-10-5-4-8-14-9-6-7-13/h14H,4-6,8-10H2,1-3H3,(H,15,16)
- InChI Key: YHWSTQMDXGCLEA-UHFFFAOYSA-N
- SMILES: O(C(NCCCCNCCC#N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 241.17919
- Monoisotopic Mass: 241.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.15
Carbamic acid, [4-[(2-cyanoethyl)amino]butyl]-, 1,1-dimethylethyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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